Cas no 866041-07-8 (4-(4-Methoxyphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid)

• Product Name: 4-(4-Methoxyphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
• CAS No: 866041-07-8
• MF: C₁₆H₁₅NO₆S
• MW: 349.35840344429
• CID: 3030801
• Update Time: 2023-11-22

4-(4-Methoxyphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-甲氧苯基)磺酰基-2,3-二氢-1,4-苯并恶嗪-2-羧酸
• 4-[(4-methoxyphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
• 4-(4-methoxyphenyl)sulfonyl-2,3-dihydro-1,4-benzoxazine-2-carboxylic acid
• 4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
• MLS001195577
• HMS2855D04
• SMR000550341
• 2H-1,4-benzoxazine-2-carboxylic acid, 3,4-dihydro-4-[(4-methoxyphenyl)sulfonyl]-
• 4-(4-methoxybenzenesulfonyl)-
• 4-(4-Methoxyphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid

• Inchi： 1S/C16H15NO6S/c1-22-11-6-8-12(9-7-11)24(20,21)17-10-15(16(18)19)23-14-5-3-2-4-13(14)17/h2-9,15H,10H2,1H3,(H,18,19)
• InChI Key： ACAPZECJCFKXPX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1C2C=CC=CC=2OC(C(=O)O)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 551
• XLogP3: 2
• Topological Polar Surface Area: 102